Cas no 890927-00-1 (4-chloro-1,3-dioxaindane-5-carboxylic acid)

• Product Name: 4-chloro-1,3-dioxaindane-5-carboxylic acid
• CAS No: 890927-00-1
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• CID: 5628020
• PubChem ID: 58679335
• Update Time: 2025-05-20

4-chloro-1,3-dioxaindane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3242216
• 4-chloro-1,3-dioxaindane-5-carboxylic acid
• EN300-28313554
• 4-chlorobenzo[d][1,3]dioxole-5-carboxylic acid
• UTRAQWUUQVYTPU-UHFFFAOYSA-N
• 890927-00-1
• 1,3-Benzodioxole-5-carboxylic acid, 4-chloro-

• Inchi： 1S/C8H5ClO4/c9-6-4(8(10)11)1-2-5-7(6)13-3-12-5/h1-2H,3H2,(H,10,11)
• InChI Key： UTRAQWUUQVYTPU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(O)=O)C(Cl)=C2OC1

Computed Properties

• Exact Mass: 199.9876363g/mol
• Monoisotopic Mass: 199.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.603±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±42.0 °C(Predicted)
• pka: 3.17±0.20(Predicted)

Additional information on 4-chloro-1,3-dioxaindane-5-carboxylic acid

Recent Advances in the Study of 4-Chloro-1,3-dioxaindane-5-carboxylic Acid (CAS: 890927-00-1)

4-Chloro-1,3-dioxaindane-5-carboxylic acid (CAS: 890927-00-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial applications. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in pharmaceutical research.

One of the most notable advancements in the study of 4-chloro-1,3-dioxaindane-5-carboxylic acid is its role as a precursor in the synthesis of heterocyclic compounds with enhanced bioactivity. Researchers have demonstrated that modifications to its core structure can yield derivatives with improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of indane-based analogs using this compound, which exhibited potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli.

In addition to its antimicrobial properties, 4-chloro-1,3-dioxaindane-5-carboxylic acid has shown promise in the development of anti-inflammatory drugs. A recent preclinical study investigated its mechanism of action in modulating inflammatory pathways, particularly its interaction with cyclooxygenase-2 (COX-2) enzymes. The findings suggested that derivatives of this compound could serve as non-steroidal anti-inflammatory drug (NSAID) candidates with reduced gastrointestinal side effects compared to traditional NSAIDs.

The chemical stability and reactivity of 4-chloro-1,3-dioxaindane-5-carboxylic acid have also been subjects of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize its structural features and degradation pathways. These studies are critical for optimizing synthetic routes and ensuring the reproducibility of its production on an industrial scale.

Looking ahead, the potential applications of 4-chloro-1,3-dioxaindane-5-carboxylic acid extend beyond its current uses. Ongoing research is exploring its utility in targeted drug delivery systems and as a scaffold for the development of protease inhibitors. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-chloro-1,3-dioxaindane-5-carboxylic acid (CAS: 890927-00-1) represents a versatile and valuable compound in the realm of medicinal chemistry. Its multifaceted biological activities and synthetic adaptability make it a promising candidate for future drug development. Continued research into its derivatives and mechanisms of action will likely uncover new therapeutic opportunities, further solidifying its importance in the field.